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Compound of Interest

Compound Name: lacto-N-triose II

Cat. No.: B164694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lacto-N-triose II (LNT II), a core human milk oligosaccharide (HMO), is gaining significant

attention in research and development for its potential applications in infant nutrition, gut

health, and immunomodulation. For researchers and drug development professionals, the

purity of commercially sourced LNT II is a critical parameter that can significantly impact

experimental outcomes and product efficacy. This guide provides an objective comparison of

the purity assessment of commercially available LNT II, supported by a review of common

analytical techniques and potential impurities.

Comparison of Purity Specifications from
Commercial Suppliers
The purity of LNT II from various commercial suppliers is typically determined by a combination

of analytical techniques, with High-Performance Liquid Chromatography (HPLC) and

quantitative Nuclear Magnetic Resonance (qNMR) being the most common. While obtaining

specific batch-to-batch Certificates of Analysis (CoAs) for a direct comparison is not always

feasible without purchase, the publicly available product information provides valuable insights

into the quality standards of different suppliers.
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Supplier Stated Purity
Analytical Methods
Mentioned

Biosynth (via CymitQuimica) ≥ 90%[1] Not specified on distributor site

MedchemExpress 95.0%[2] ¹H NMR, MS

glyXera ≥ 90%[3]

Capillary (Gel) Electrophoresis,

Liquid Chromatography (with

fluorescent dye)

Elicityl >90% (by NMR)[4]

Quantitative ¹H-NMR, Mass

Spectrometry (MALDI-TOF),

HPLC-ELSD, Karl-Fischer

Titration[5]

dsm-firmenich Analytical Standard

Quantitative NMR, High-

Performance Chromatographic

Techniques, Karl-Fischer

Titration, Residual

Solvent/Inorganic

Determination[6]

Carl Roth Not explicitly stated

Access to Technical Data

Sheet and CoA upon

request[7]

Chemsrc (distributor) 95.0%[8] Not specified on distributor site

Note: This table is based on publicly available information and may not reflect the full quality

control procedures of each supplier. It is highly recommended to request a Certificate of

Analysis for the specific lot before purchase for critical applications.

Key Analytical Techniques for Purity Assessment
The comprehensive evaluation of LNT II purity relies on a multi-technique approach to identify

and quantify the main compound, as well as potential impurities.
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High-Performance Anion-Exchange Chromatography
with Pulsed Amperometric Detection (HPAEC-PAD)
HPAEC-PAD is a highly sensitive and specific method for the analysis of underivatized

carbohydrates. It is particularly well-suited for separating neutral and acidic oligosaccharides.

Experimental Workflow for HPAEC-PAD Analysis

Sample Preparation HPAEC-PAD Analysis Data Analysis

LNT II Sample Dissolve in Ultrapure Water Filter (0.22 µm) Inject into HPAEC-PAD System Anion-Exchange Separation
(e.g., CarboPac PA200 column) Pulsed Amperometric Detection Peak Integration Quantification vs. Standard

LNT II

¹H-NMR Spectrum

Internal Standard
(e.g., Maleic Acid)

Integration of
Characteristic Peaks

Purity Calculation
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LNT II Sample

Ionization
(MALDI or ESI)

Mass Analyzer
(e.g., TOF)

Detection of m/z values

Identification of Impurities
(based on mass differences)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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